Cas no 6627-94-7 (Phenol,4-chloro-2,3,5-trimethyl-)

• Product Name: Phenol,4-chloro-2,3,5-trimethyl-
• CAS No: 6627-94-7
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 502999
• PubChem ID: 246772
• Update Time: 2025-04-19

Phenol,4-chloro-2,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2,3,5-trimethyl-
• 4-Chlor-2,3,5-trimethylphenol
• 4-Chlor-2,3,5-trimethyl-phenol
• 4-Chlor-2,3,6-trimethyl-phenol
• 4-chloro-2,3,5,6-tetrafluorothiophenol
• 4-chloro-2,3,5-trimethylphenol
• 4-chloro-2,3,5-trimethyl-phenol
• 4-chloro-tetrafluorothiophenol
• 4-Chlorotetrafluorothiophenol
• 4-Chlor-tetrafluorthiophenol
• AC1MC63S
• AG-D-74086
• CTK4C0261
• PubChem2865
• SBB016980
• NSC 60264
• DTXSID30984804
• NSC60264
• AKOS006346005
• SCHEMBL8650668
• 6627-94-7
• NSC-60264

• Inchi： 1S/C9H11ClO/c1-5-4-8(11)6(2)7(3)9(5)10/h4,11H,1-3H3
• InChI Key： LXBONPACIOPBAZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(C)=C1C)O

Computed Properties

• Exact Mass: 170.04993
• Monoisotopic Mass: 170.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 103-104 ºC (ligroine )
• Boiling Point: 270.9±35.0 ºC (760 Torr),
• Flash Point: 117.6±25.9 ºC,
• Refractive Index: 1.552
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols